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Introduction
The measurement of regional blood flow is crucial for understanding the pathophysiology of

various diseases and for the development of new therapeutic agents. The Krypton-85 (⁸⁵Kr)

clearance technique is a well-established method for the quantitative determination of blood

flow in different tissues. This method is based on the Fick principle, which states that the rate of

uptake or release of an inert tracer by an organ is proportional to the blood flow to that organ.

[1][2][3] ⁸⁵Kr, a radioactive isotope of the noble gas krypton, is particularly suitable for this

application due to its properties as an inert, lipid-soluble gas that readily diffuses across cell

membranes.[4] This document provides detailed application notes and protocols for the use of

⁸⁵Kr in blood flow measurement for research and drug development purposes.

Principle of the Inert Gas Clearance Technique
The ⁸⁵Kr clearance method involves the introduction of a saline solution containing dissolved

⁸⁵Kr into the arterial blood supply of the tissue of interest. The subsequent washout of the

tracer from the tissue is monitored by an external detector. The rate of clearance of ⁸⁵Kr is

directly proportional to the blood flow through that tissue. The fundamental equation for

calculating blood flow using this technique is derived from the Kety-Schmidt equation.[5]
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The underlying principle can be visualized as a logical relationship:

Inputs
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Tracer Uptake/Release
(dQ/dt)

Blood Flow (F)
F = (dQ/dt) / (Ca - Cv)

Arterial Concentration
(Ca)

Venous Concentration
(Cv)
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Fig. 1: Logical diagram of the Fick Principle for blood flow measurement.

Quantitative Data
Krypton-85 Tissue:Blood Partition Coefficients (λ)
The partition coefficient (λ) represents the ratio of the concentration of ⁸⁵Kr in the tissue to that

in the blood at equilibrium and is a critical parameter for accurate blood flow calculation.
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Tissue Partition Coefficient (λ) Reference

Brain (Gray Matter) 0.95 - 1.05

Brain (White Matter) 1.30 - 1.50

Myocardium 1.0 - 1.2 [6]

Skeletal Muscle 0.8 - 1.0

Liver 1.0 - 1.2 [7]

Kidney (Cortex) 0.8 - 1.0

Adipose Tissue 8.0 - 10.0 [8]

Representative Blood Flow Values Measured with
Krypton-85
The following table summarizes typical blood flow values obtained using the ⁸⁵Kr clearance

technique in various tissues under basal conditions.

Tissue Species
Blood Flow
(ml/100g/min)

Reference

Cerebral Cortex Human 50 - 60 [9]

Myocardium Dog 40 - 55 [6]

Liver Rat 241 ± 50 [10]

Skeletal Muscle

(forearm)
Human 2 - 6

Kidney (cortex) Dog 400 - 500

Tumor (superficial

metastases)
Human 18 ± 10 [11]
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General Experimental Workflow
The general workflow for a typical ⁸⁵Kr blood flow measurement experiment is outlined below:

Preparation

Procedure

Analysis

Animal Preparation
(Anesthesia, Catheterization)

⁸⁵Kr Saline Injection

⁸⁵Kr Saline Preparation Detector Setup & Calibration

Data Acquisition
(Clearance Curve Recording)

Clearance Curve Analysis

Blood Flow Calculation
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Fig. 2: General experimental workflow for ⁸⁵Kr blood flow measurement.

Protocol 1: Measurement of Hepatic Blood Flow in Rats
This protocol is adapted from the method described by Rice et al. (1977).[10]

1. Animal Preparation: a. Anesthetize the rat (e.g., with sodium pentobarbital). b. Perform a

midline laparotomy to expose the portal vein. c. Insert a catheter into a tributary of the portal
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vein for ⁸⁵Kr injection. d. Place a detector (e.g., a Geiger-Müller tube or a scintillation probe)

directly over the exposed liver lobe.

2. ⁸⁵Kr Saline Preparation: a. Prepare a sterile saline solution (0.9% NaCl). b. Equilibrate the

saline with ⁸⁵Kr gas in a shielded vial to a desired concentration (e.g., 100-500 µCi/mL).

3. Experimental Procedure: a. Inject a bolus of the ⁸⁵Kr saline solution (e.g., 0.1-0.2 mL) into

the portal vein catheter. b. Immediately start recording the radioactivity counts from the detector

over time. c. Continue recording until the radioactivity returns to baseline levels (typically 5-10

minutes).

4. Data Analysis: a. Plot the logarithm of the recorded counts against time to obtain the

clearance curve. b. The initial, steep mono-exponential part of the curve represents the

clearance from the liver tissue. c. Calculate the half-life (T₁/₂) of this initial phase. d. Calculate

the clearance rate constant (k) using the formula: k = 0.693 / T₁/₂. e. Calculate the hepatic

blood flow (F) in ml/100g/min using the formula: F = k * λ * 100 where λ is the tissue:blood

partition coefficient for ⁸⁵Kr in the liver.

Protocol 2: Measurement of Cerebral Blood Flow
This protocol is based on the principles described for regional cerebral blood flow

measurement.[9]

1. Subject/Animal Preparation: a. For animal studies, anesthetize the animal and expose the

internal carotid artery. b. For human studies (historical context), this involved percutaneous

catheterization of the internal carotid artery. c. Position a scintillation detector over the region of

the brain to be studied.

2. ⁸⁵Kr Saline Preparation: a. Prepare sterile saline saturated with ⁸⁵Kr as described in Protocol

1.

3. Experimental Procedure: a. Inject a rapid bolus of ⁸⁵Kr saline into the internal carotid artery.

b. Begin recording the gamma-ray counts from the external detector simultaneously with the

injection. c. Record the clearance of radioactivity over time until it reaches a low, stable level.

4. Data Analysis: a. The clearance curve from the brain is typically bi-exponential, representing

blood flow through gray and white matter. b. Deconvolute the curve into its fast (gray matter)
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and slow (white matter) components to determine the respective clearance rate constants

(k_fast and k_slow). c. Calculate blood flow for each compartment using the formula: F = k * λ *

100 using the appropriate partition coefficient (λ) for gray or white matter.

Safety Precautions
Krypton-85 is a beta and gamma-emitting radionuclide. All procedures should be conducted in

a licensed facility with appropriate shielding and personnel monitoring.[4] Proper handling and

disposal of radioactive materials are mandatory.

Conclusion
The Krypton-85 clearance technique remains a valuable tool for the quantitative measurement

of regional blood flow in preclinical and clinical research. Its ability to provide absolute blood

flow values in specific tissues makes it a powerful method for investigating the effects of drugs

on the vasculature and for studying the hemodynamics of various disease states. Careful

adherence to the described protocols and safety measures is essential for obtaining accurate

and reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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